N-[2-[5-(imidazol-1-ylmethyl)-1,2,4-oxadiazol-3-yl]propan-2-yl]benzamide

• IUPAC Name: N-[2-[5-(imidazol-1-ylmethyl)-1,2,4-oxadiazol-3-yl]propan-2-yl]benzamide
• InChI: InChI=1S/C16H17N5O2/c1-16(2,19-14(22)12-6-4-3-5-7-12)15-18-13(23-20-15)10-21-9-8-17-11-21/h3-9,11H,10H2,1-2H3,(H,19,22)
• InChI Key: CWLLJNZFUYLDLC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=NOC(=N1)CN2C=CN=C2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C16H17N5O2
• Molecular Weight: 311.34 g/mol

Description

N-[2-[5-(imidazol-1-ylmethyl)-1,2,4-oxadiazol-3-yl]propan-2-yl]benzamide is a synthetic organic compound that features a complex structure incorporating an imidazole ring, an oxadiazole ring, and a benzamide moiety. This compound is of significant interest in medicinal chemistry due to its potential biological activities and applications in drug development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-[5-(imidazol-1-ylmethyl)-1,2,4-oxadiazol-3-yl]propan-2-yl]benzamide typically involves multiple steps:

Formation of the Imidazole Ring: The imidazole ring can be synthesized via the Debus-Radziszewski imidazole synthesis, which involves the reaction of glyoxal, ammonia, and formaldehyde.

Construction of the Oxadiazole Ring: The 1,2,4-oxadiazole ring is often formed through the cyclization of acylhydrazides with nitriles under acidic or basic conditions.

Linking the Imidazole and Oxadiazole Rings: This step involves the alkylation of the imidazole ring with a suitable halomethyl oxadiazole derivative.

Attachment of the Benzamide Group: The final step is the amidation reaction where the oxadiazole-imidazole intermediate is reacted with benzoyl chloride in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors to improve reaction efficiency and yield, as well as the implementation of green chemistry principles to minimize waste and environmental impact.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the imidazole ring, using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can target the oxadiazole ring, potentially converting it to an amine derivative using reducing agents such as lithium aluminum hydride.

Substitution: The benzamide moiety can participate in nucleophilic substitution reactions, where the amide nitrogen can be substituted with various nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other peroxides.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Nucleophiles like amines, thiols, and alcohols in the presence of bases or catalysts.

Major Products

Oxidation: Oxidized imidazole derivatives.

Reduction: Reduced oxadiazole derivatives.

Substitution: Substituted benzamide derivatives with various functional groups.

Scientific Research Applications

N-[2-[5-(imidazol-1-ylmethyl)-1,2,4-oxadiazol-3-yl]propan-2-yl]benzamide has several applications in scientific research:

Medicinal Chemistry: It is investigated for its potential as an antimicrobial, antifungal, and anticancer agent due to its ability to interact with biological targets.

Biological Studies: The compound is used in studies to understand enzyme inhibition, receptor binding, and cellular uptake mechanisms.

Chemical Biology: It serves as a probe to study biochemical pathways and molecular interactions within cells.

Industrial Applications:

Mechanism of Action

The mechanism of action of N-[2-[5-(imidazol-1-ylmethyl)-1,2,4-oxadiazol-3-yl]propan-2-yl]benzamide involves its interaction with specific molecular targets, such as enzymes and receptors. The imidazole ring can coordinate with metal ions in enzyme active sites, inhibiting their activity. The oxadiazole ring may interact with nucleic acids, affecting gene expression and protein synthesis. The benzamide moiety can enhance the compound’s binding affinity to proteins, increasing its biological efficacy.

Comparison with Similar Compounds

Similar Compounds

N-[2-(1H-imidazol-1-yl)ethyl]benzamide: Similar structure but lacks the oxadiazole ring.

N-(2-benzoylphenyl)benzamide: Contains a benzamide moiety but different heterocyclic rings.

5-(imidazol-1-ylmethyl)-1,2,4-oxadiazole: Lacks the benzamide group.

Uniqueness

N-[2-[5-(imidazol-1-ylmethyl)-1,2,4-oxadiazol-3-yl]propan-2-yl]benzamide is unique due to its combination of an imidazole ring, an oxadiazole ring, and a benzamide moiety. This unique structure allows it to interact with a wide range of biological targets, making it a versatile compound in medicinal chemistry and biological research.

This detailed overview provides a comprehensive understanding of N-[2-[5-(imidazol-1-ylmethyl)-1,2,4-oxadiazol-3-yl]propan-2-yl]benzamide, covering its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds